Cas no 769-66-4 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 7-Pteridinamine (9CI)
- pteridin-7-amine
- AKOS006338877
- DTXSID40513301
- SCHEMBL2011726
- 7-aminopteridine
- 769-66-4
- 7-PTERIDINAMINE
-
-
- Inchi： 1S/C6H5N5/c7-5-2-9-4-1-8-3-10-6(4)11-5/h1-3H,(H2,7,8,10,11)
- InChI Key： KJVGXOHRFWZQJB-UHFFFAOYSA-N
- SMILES： N1C(=CN=C2C=NC=NC=12)N
Computed Properties
- Exact Mass: 147.05449518g/mol
- Monoisotopic Mass: 147.05449518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- Density: 1.3913 (rough estimate)
- Boiling Point: 257.23°C (rough estimate)
- Refractive Index: 1.7000 (estimate)
Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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